Cas no 1220020-13-2 (4-(4-Chloro-2-isopropylphenoxy)piperidinehydrochloride)

• Product Name: 4-(4-Chloro-2-isopropylphenoxy)piperidinehydrochloride
• CAS No: 1220020-13-2
• MF: C₁₄H₂₁Cl₂NO
• MW: 290.228642225266
• CID: 4687837
• Update Time: 2025-05-23

4-(4-Chloro-2-isopropylphenoxy)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride
• 4-(4-Chloro-2-isopropylphenoxy)piperidinehydrochloride

• Inchi： 1S/C14H20ClNO.ClH/c1-10(2)13-9-11(15)3-4-14(13)17-12-5-7-16-8-6-12;/h3-4,9-10,12,16H,5-8H2,1-2H3;1H
• InChI Key： PBXITGLTNYOWOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)C)OC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 21.3

Additional information on 4-(4-Chloro-2-isopropylphenoxy)piperidinehydrochloride

4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride: A Comprehensive Overview

4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride, identified by the CAS number 1220020-13-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted with a phenoxy group at the 4-position. The phenoxy group itself is further substituted with a chlorine atom at the para position and an isopropyl group at the meta position, adding complexity and diversity to its chemical profile.

The synthesis of 4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and Friedel-Crafts alkylation. These reactions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis, which has shown promise in reducing reaction times and improving product quality.

The structural complexity of this compound makes it an attractive candidate for various biological studies. In vitro assays have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This property suggests its utility in the development of anti-inflammatory and analgesic agents. Moreover, studies have shown that this compound exhibits moderate activity against certain cancer cell lines, indicating its potential role in anticancer therapy.

In recent years, there has been growing interest in understanding the pharmacokinetic properties of 4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride. Preclinical studies have revealed that the compound has good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings are crucial for its potential translation into clinical applications. However, further research is required to fully characterize its safety profile and efficacy in human subjects.

The chemical stability of 4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride under various storage conditions has also been investigated. Studies indicate that the compound is stable under normal storage conditions but may degrade under harsh conditions such as high temperatures or prolonged exposure to light. This information is essential for ensuring the shelf life and quality control of pharmaceutical formulations containing this compound.

In conclusion, 4-(4-Chloro-2-isopropylphenoxy)piperidine hydrochloride (CAS No. 1220020-13-2) is a versatile compound with promising applications in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers in academia and industry alike.